Cas no 1855651-86-3 (3-Cyclopropyl-2-(thietan-3-ylamino)propan-1-ol)
1855651-86-3 structure
Product Name:3-Cyclopropyl-2-(thietan-3-ylamino)propan-1-ol
CAS No:1855651-86-3
MF:C9H17NOS
MW:187.302381277084
CID:5103867
Update Time:2023-08-24
3-Cyclopropyl-2-(thietan-3-ylamino)propan-1-ol Chemical and Physical Properties
Names and Identifiers
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- Cyclopropanepropanol, β-(3-thietanylamino)-
- 3-Cyclopropyl-2-(thietan-3-ylamino)propan-1-ol
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- Inchi: 1S/C9H17NOS/c11-4-8(3-7-1-2-7)10-9-5-12-6-9/h7-11H,1-6H2
- InChI Key: SVMYKFAIKJRLIY-UHFFFAOYSA-N
- SMILES: S1CC(C1)NC(CO)CC1CC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 146
- XLogP3: 1.1
- Topological Polar Surface Area: 57.6
3-Cyclopropyl-2-(thietan-3-ylamino)propan-1-ol Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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